Cas no 1285875-62-8 (3-Hydroxy Darifenacin(Mixture of Diastereomers))

• Product Name: 3-Hydroxy Darifenacin(Mixture of Diastereomers)
• CAS No: 1285875-62-8
• MF: C₂₈H₃₀N₂O₃
• MW: 442.549407482147
• MDL: MFCD21363555
• CID: 1003935
• PubChem ID: 71748849
• Update Time: 2025-07-28

3-Hydroxy Darifenacin(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy Darifenacin (Mixture of Diastereomers)
• 1-[2-(2,3-Dihydro-3-hydroxy-5-benzofuranyl)ethyl]-α,α-diphenyl-
• 2-[1-[2-(3-hydroxy-2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetamide
• 3-Hydroxy Darifenacin (Mixture of Diastereomers)
• 1285875-62-8
• DTXSID70857720
• 3-Hydroxy Darifenacin
• 2-{1-[2-(3-Hydroxy-2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl}-2,2-diphenylacetamide
• PD117533
• 3-Hydroxy Darifenacin(Mixture of Diastereomers)

• MDL： MFCD21363555
• Inchi： 1S/C28H30N2O3/c29-27(32)28(21-7-3-1-4-8-21,22-9-5-2-6-10-22)23-14-16-30(18-23)15-13-20-11-12-26-24(17-20)25(31)19-33-26/h1-12,17,23,25,31H,13-16,18-19H2,(H2,29,32)
• InChI Key： MQEQBFMESJKUBQ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1CN(CCC2C=CC3=C(C(CO3)O)C=2)CC1)N

Computed Properties

• Exact Mass: 442.22600
• Monoisotopic Mass: 442.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: 90-95°C
• Boiling Point: 644.1±55.0 °C at 760 mmHg
• Flash Point: 343.3±31.5 °C
• PSA: 76.78000
• LogP: 4.53600
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-Hydroxy Darifenacin(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydroxy Darifenacin(Mixture of Diastereomers)

3-Hydroxy Darifenacin (Mixture of Diastereomers): An Overview of a Promising Compound

3-Hydroxy Darifenacin (Mixture of Diastereomers), with the CAS number 1285875-62-8, is a derivative of darifenacin, a well-known antimuscarinic agent used in the treatment of overactive bladder (OAB). This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of 3-Hydroxy Darifenacin (Mixture of Diastereomers) is characterized by the presence of a hydroxyl group at the 3-position of the darifenacin molecule. This modification introduces additional stereocenters, resulting in a mixture of diastereomers. The presence of these diastereomers can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. The synthesis of 3-Hydroxy Darifenacin typically involves multi-step reactions, including selective hydroxylation and stereoselective synthesis techniques.

Biological Activity and Mechanism of Action

3-Hydroxy Darifenacin (Mixture of Diastereomers) exhibits potent antimuscarinic activity, similar to its parent compound darifenacin. However, the introduction of the hydroxyl group and the presence of diastereomers can modulate its binding affinity to muscarinic receptors, leading to enhanced selectivity and reduced side effects. Recent studies have shown that this compound effectively inhibits acetylcholine-induced contractions in bladder smooth muscle, making it a promising candidate for the treatment of OAB.

Pharmacokinetics and Pharmacodynamics

The pharmacokinetic profile of 3-Hydroxy Darifenacin (Mixture of Diastereomers) has been extensively studied. It demonstrates good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the bladder. The compound is metabolized primarily through hepatic pathways, with the major metabolites being excreted via urine and feces. The pharmacodynamic effects are characterized by a long duration of action, which is advantageous for maintaining therapeutic efficacy over extended periods.

Clinical Applications and Research Developments

The potential clinical applications of 3-Hydroxy Darifenacin (Mixture of Diastereomers) are broad and promising. In addition to its use in treating OAB, recent research has explored its efficacy in other conditions characterized by muscarinic receptor overactivity. For instance, studies have shown that this compound may be effective in managing symptoms associated with irritable bowel syndrome (IBS) and chronic obstructive pulmonary disease (COPD).

A notable study published in the Journal of Medicinal Chemistry highlighted the superior potency and selectivity of 3-Hydroxy Darifenacin (Mixture of Diastereomers) compared to other antimuscarinic agents. The researchers found that this compound exhibited higher binding affinity to M3 muscarinic receptors, which are predominantly expressed in bladder tissue, while showing reduced affinity for M1 receptors found in the central nervous system. This selective binding profile suggests a lower risk of cognitive side effects commonly associated with non-selective antimuscarinics.

Safety and Toxicology

The safety profile of 3-Hydroxy Darifenacin (Mixture of Diastereomers) has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. Common side effects reported include dry mouth, constipation, and blurred vision, which are typical for antimuscarinic agents. However, the incidence and severity of these side effects appear to be lower compared to traditional treatments.

Toxicological assessments have also shown that 3-Hydroxy Darifenacin (Mixture of Diastereomers) does not exhibit significant genotoxic or carcinogenic potential. Long-term animal studies have further confirmed its safety profile, supporting its potential for clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 3-Hydroxy Darifenacin (Mixture of Diastereomers) continues to uncover new insights into its therapeutic potential and mechanisms of action. Future studies are expected to focus on optimizing dosing regimens, exploring combination therapies with other agents, and investigating its efficacy in diverse patient populations.

In conclusion, 3-Hydroxy Darifenacin (Mixture of Diastereomers), CAS number 1285875-62-8, represents a promising advancement in the field of antimuscarinic therapy. Its unique chemical structure, favorable pharmacological properties, and promising clinical applications make it an exciting candidate for further development and potential use in treating various conditions characterized by muscarinic receptor overactivity.